, also known as fema 3926, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is an apple, banana, and fruity tasting compound that can be found in highbush blueberry. This makes a potential biomarker for the consumption of this food product.
trans-2-Hexenyl butyrate
CAS No.: 53398-83-7
Cat. No.: VC20768590
Molecular Formula: C10H18O2
Molecular Weight: 170.25 g/mol
* For research use only. Not for human or veterinary use.

CAS No. | 53398-83-7 |
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Molecular Formula | C10H18O2 |
Molecular Weight | 170.25 g/mol |
IUPAC Name | [(E)-hex-2-enyl] butanoate |
Standard InChI | InChI=1S/C10H18O2/c1-3-5-6-7-9-12-10(11)8-4-2/h6-7H,3-5,8-9H2,1-2H3/b7-6+ |
Standard InChI Key | PCGACKLJNBBQGM-VOTSOKGWSA-N |
Isomeric SMILES | CCC/C=C/COC(=O)CCC |
SMILES | CCCC=CCOC(=O)CCC |
Canonical SMILES | CCCC=CCOC(=O)CCC |
Cosmetic Industry
Trans-2-Hexenyl butyrate is predominantly utilized in cosmetics for its fragrance properties. It imparts a fresh, fruity scent that enhances the sensory experience of personal care products such as lotions, perfumes, and hair care items. The demand for natural fragrances in cosmetics has led to its increased usage.
Flavoring Agent
In addition to cosmetics, trans-2-Hexenyl butyrate is also employed as a flavoring agent in food products due to its appealing aroma profile.
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Biological Activity and Research Findings
Research has indicated that trans-2-Hexenyl butyrate elicits significant responses in various biological assays. For instance, studies have shown that it can act as a potential pheromone component, eliciting sensitive responses in certain insect species . Furthermore, it has been evaluated for its role in enhancing the sensory attributes of cosmetic products .
Table 2: Biological Activity Studies
Study Reference | Findings |
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Elicited strong EAG responses as a potential pheromone. | |
Used in cosmetics for enhancing fragrance profiles. |
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Safety Profile and Considerations
Table 3: Safety Considerations
Safety Aspect | Description |
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Skin Irritation | Possible in sensitive individuals |
Allergic Reactions | Rare but may occur |
Comedogenic Rating | 1 (unlikely to clog pores) |
Trans-2-Hexenyl butyrate is a valuable ester with significant applications in the cosmetic and food industries due to its desirable fragrance properties and safety profile. Ongoing research continues to explore its biological activities and potential uses, reinforcing its importance in various formulations.
This comprehensive overview highlights the significance of trans-2-Hexenyl butyrate within industrial applications while underscoring the necessity for continued research into its properties and effects on health and safety standards.
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